![molecular formula C19H15Cl2NO2 B6099592 5-(3,4-dichlorophenyl)-N-(2,4-dimethylphenyl)-2-furamide](/img/structure/B6099592.png)
5-(3,4-dichlorophenyl)-N-(2,4-dimethylphenyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3,4-dichlorophenyl)-N-(2,4-dimethylphenyl)-2-furamide, commonly known as DCF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DCF belongs to the class of furan-based compounds and is synthesized through a series of chemical reactions.
Mechanism of Action
The exact mechanism of action of DCF is not fully understood. However, studies suggest that DCF inhibits the activity of enzymes involved in cell division, leading to the inhibition of cancer cell growth. Additionally, DCF has been shown to have antioxidant properties, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
DCF has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that DCF can induce apoptosis (programmed cell death) in cancer cells. Additionally, DCF has been shown to inhibit the activity of various enzymes involved in cancer cell growth. In animal studies, DCF has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
DCF has several advantages for lab experiments, including its ease of synthesis and availability. However, DCF is a relatively new compound, and its properties and potential applications are still being studied. Additionally, DCF has limited solubility in water, which may pose challenges for certain experiments.
Future Directions
For the study of DCF include the development of DCF-based materials, further studies on its mechanism of action, and evaluation of its potential environmental impact.
Synthesis Methods
DCF is synthesized through a multi-step process that involves the reaction of 3,4-dichlorobenzonitrile with 2,4-dimethylphenylmagnesium bromide to form 5-(3,4-dichlorophenyl)-N-(2,4-dimethylphenyl)furan-2-carboxamide. This intermediate is then converted to DCF through a reaction with furfurylamine in the presence of a catalyst.
Scientific Research Applications
DCF has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, DCF has shown promising results as an anti-cancer agent, with studies indicating its ability to inhibit the growth of cancer cells. In material science, DCF has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, DCF has been studied for its potential use as a pesticide and herbicide.
properties
IUPAC Name |
5-(3,4-dichlorophenyl)-N-(2,4-dimethylphenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2NO2/c1-11-3-6-16(12(2)9-11)22-19(23)18-8-7-17(24-18)13-4-5-14(20)15(21)10-13/h3-10H,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCRHCBLUHHQMMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.